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Introduction
Inflammatory bowel disease (IBD), encompassing ulcerative colitis and Crohn's disease, is a

chronic inflammatory condition of the gastrointestinal tract.[1] Animal models of colitis are

indispensable tools for understanding the pathophysiology of IBD and for the preclinical

evaluation of novel therapeutic agents. Dextran sulfate sodium (DSS)-induced colitis is a widely

used model that mimics many of the clinical and histological features of human ulcerative

colitis.[2][3] Quin-C7, a small molecule antagonist of the formyl peptide receptor 2 (FPR2/ALX),

has demonstrated therapeutic potential in these preclinical models.[1] These application notes

provide detailed protocols for utilizing Quin-C7 in a DSS-induced colitis mouse model.

Mechanism of Action
Quin-C7 is an orally active antagonist of FPR2/ALX, a G protein-coupled receptor involved in

modulating inflammatory responses.[1] In the context of colitis, the therapeutic effects of Quin-
C7 are attributed to its ability to regulate myeloid cell activity through the ERK and JNK

signaling pathways.[1] Oral administration of Quin-C7 has been shown to ameliorate the
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symptoms of DSS-induced colitis, suggesting that modulation of the FPR2/ALX pathway is a

promising strategy for IBD treatment.[1]

Data Presentation
The following table summarizes the reported effects of Quin-C7 in a DSS-induced colitis

mouse model. For detailed quantitative data, including specific measurements of the Disease

Activity Index (DAI), colon length, histopathological scores, and cytokine levels, please refer to

the primary literature by Yang WS, et al. (2025).[1]

Parameter
Effect of Quin-C7
Treatment

Notes

ED50
2.2110 mg/kg (oral

administration)

Effective dose for 50% of the

maximal response in

symptomatic improvement.[1]

Disease Activity Index (DAI) Alleviated

Reduction in clinical signs of

colitis, such as weight loss,

stool consistency, and

bleeding.[1]

Colonic Histopathology Reduced Scores

Amelioration of tissue damage,

inflammation, and structural

changes in the colon.[1]

Cytokine Disorders Corrected

Modulation of the inflammatory

cytokine profile associated with

colitis.[1]

Mechanism of Action
ERK- or ERK/JNK-mediated

myeloid cell regulation

Quin-C7 modulates the activity

of myeloid cells, which are key

players in the inflammatory

response in colitis.[1]
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Protocol 1: Induction of Acute Colitis using Dextran
Sulfate Sodium (DSS)
This protocol describes the induction of acute colitis in mice using DSS administered in drinking

water.

Materials:

Dextran Sulfate Sodium (DSS, molecular weight 36,000-50,000 Da)

Sterile, distilled water

Animal drinking bottles

C57BL/6 mice (or other appropriate strain)

Procedure:

Acclimatization: Acclimatize mice to the animal facility for at least one week before the start

of the experiment.

Baseline Measurements: Record the initial body weight of each mouse.

DSS Solution Preparation: Prepare a 2.5% to 5% (w/v) DSS solution in sterile drinking water.

The optimal concentration may vary depending on the mouse strain and DSS batch, so it is

advisable to perform a pilot study.

DSS Administration: Replace the regular drinking water with the DSS solution. For acute

colitis, administer the DSS solution for 5-7 consecutive days. Ensure that the DSS solution is

the only source of drinking water for the animals.

Daily Monitoring: Monitor the mice daily for clinical signs of colitis, including:

Body weight loss

Stool consistency (well-formed, soft, or diarrhea)

Presence of blood in the stool (occult or gross)
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Disease Activity Index (DAI) Calculation: Calculate the DAI score daily for each mouse

based on the parameters monitored in the previous step. A common scoring system is as

follows:

Weight loss: 0 (none), 1 (1-5%), 2 (5-10%), 3 (10-15%), 4 (>15%)

Stool consistency: 0 (normal), 2 (loose), 4 (diarrhea)

Bleeding: 0 (none), 2 (occult), 4 (gross) The total DAI is the sum of these scores.

Termination of Induction: After the 5-7 day induction period, replace the DSS solution with

regular drinking water. The peak of inflammation is typically observed around the end of the

DSS administration period.

Protocol 2: Preparation and Oral Administration of Quin-
C7
This protocol describes the preparation and oral gavage administration of Quin-C7 to mice.

Materials:

Quin-C7

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Oral gavage needles

Syringes

Procedure:
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Vehicle Preparation: Prepare the vehicle solution consisting of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% sterile saline.

Quin-C7 Solution Preparation:

Dissolve the required amount of Quin-C7 in DMSO to create a stock solution.

Add PEG300 to the DMSO/Quin-C7 mixture and mix thoroughly.

Add Tween-80 and mix until the solution is homogeneous.

Finally, add the sterile saline to reach the final desired concentration and volume. The final

concentration should be calculated based on the desired dose (e.g., the ED50 of 2.2110

mg/kg) and the average body weight of the mice.

Oral Administration:

Administer the prepared Quin-C7 solution or vehicle control to the mice via oral gavage.

The volume of administration should be carefully calculated, typically around 100-200 µL

for an adult mouse.

In the study by Yang WS, et al., oral administration was performed for 7 days.[1] The

timing of the start of treatment (e.g., prophylactic or therapeutic) should be determined

based on the experimental design.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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